2-[(4-Oxo-2-pyrido[1,2-a]pyrimidinyl)methylthio]-3-pyridinecarboxylic acid propan-2-yl ester
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(4-oxo-2-pyrido[1,2-a]pyrimidinyl)methylthio]-3-pyridinecarboxylic acid propan-2-yl ester is a pyridopyrimidine and an isopropyl ester.
Scientific Research Applications
Stereoselective Pyrroline-Ring Formation
The compound has been utilized in the stereoselective formation of pyrroline-rings. Specifically, it plays a role in the cyclization of conjugated azomethine ylides, essential for pyrroline-ring formation in derivatives of pyrido[1,2-a]pyrimidin-4(1H)-one (Noguchi et al., 2003).
Synthesis and Crystal Structure Analysis
This compound is significant in synthesizing related chemical structures. One study focused on the synthesis and crystal structure of a similar compound, demonstrating its utility in understanding molecular configurations and interactions (Ming & South, 2004).
Nucleophilic and Electrophilic Reaction Studies
It serves as a base compound for studying various nucleophilic and electrophilic reactions. Such studies include the synthesis of carboxyl-group derivatives and derivatives with substituents on the pyrimidine ring, contributing to broader chemical synthesis knowledge (Vainilavichyus et al., 1992).
Formation of Bis-heterocyclic Ethers
Research has explored its role in forming bis-heterocyclic ethers, containing other five and six-membered heterocyclic rings. This has implications for the development of novel chemical structures with potential applications in various fields (Abass et al., 2019).
Properties
Molecular Formula |
C18H17N3O3S |
---|---|
Molecular Weight |
355.4 g/mol |
IUPAC Name |
propan-2-yl 2-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]pyridine-3-carboxylate |
InChI |
InChI=1S/C18H17N3O3S/c1-12(2)24-18(23)14-6-5-8-19-17(14)25-11-13-10-16(22)21-9-4-3-7-15(21)20-13/h3-10,12H,11H2,1-2H3 |
InChI Key |
UOTNPZBZBVJXSL-UHFFFAOYSA-N |
SMILES |
CC(C)OC(=O)C1=C(N=CC=C1)SCC2=CC(=O)N3C=CC=CC3=N2 |
Canonical SMILES |
CC(C)OC(=O)C1=C(N=CC=C1)SCC2=CC(=O)N3C=CC=CC3=N2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.